Cas no 50849-45-1 (meso-Tetra(3-methylphenyl) porphine)

meso-Tetra(3-methylphenyl) porphine structure
50849-45-1 structure
Product Name:meso-Tetra(3-methylphenyl) porphine
CAS No:50849-45-1
MF:C48H38N4
MW:670.842131137848
CID:1569792
PubChem ID:135440475
Update Time:2024-11-02

meso-Tetra(3-methylphenyl) porphine Chemical and Physical Properties

Names and Identifiers

    • 5,10,15,20-tetrakis(3-methylphenyl)porphyri
    • meso-tetra-(3-methylphenyl)porphin
    • Tetrasodium-meso-tetra(4-sulfonatophenyl)porphinedodecahydrate
    • TETRASODIUM-MESO-TETRA(4-SULFONATOPHENYL)PORPHINE
    • 5,10,15,20-tetrakis(4-sulfonatophenyl)-porphyrin
    • 5,10,15,20-tetra(4-tert-butyl-phenyl)porphyrin
    • 5,10,15,20-tetra(4-tert-butylphenyl)porphyrin
    • 4-tert-Bu-TPP
    • 5,10,15,20-tetrakis(m-methylphenyl)porphyrin
    • 5,10,15,20-tetrakis(4-tert-butylphenyl)porphyrin
    • 5,10,15,20-tetra(3-methylphenyl)porphine
    • meso-tetrakis(4-tert-butylphenyl)porphyrin
    • 5,10,15,20-tetrakis(p-tert-butylphenyl)porphyrin
    • 5,10,15,20-tetrakis(3-methylphenyl)porphyrin
    • free base 5,10,15,20-tetrakis-(4-sulfonatophenyl)-porphine
    • 5,10,15,20-tetrakis(4-sulfonatophenyl)-21H,23H-porphine
    • X0364
    • 5,10,15,20-tetrakis(4-sulfonatophenyl)porphyrin
    • 5,10,15,20-tetrakis(meta-tolyl)porphyrin
    • tetrakis(p-sulfonylphenyl)porphyrin tetra-anion
    • MESO-TETRA(3-METHYLPHENYL) PORPHINE
    • Tetra-m-tolylporphine
    • tetra-m-tolylporphyrin
    • TPP(3-Me)4
    • 5,10,15,20-Tetra-(3-methylphenyl)-porphyrin
    • (5Z,10Z,14Z,19Z)-5,10,15,20-tetrakis(m-tolyl)-21,23-dihydroporphyrin
    • SCHEMBL6514737
    • CS-0169990
    • meso-Tetra(3-methylphenyl)porphine
    • 50849-45-1
    • meso-Tetra(3-methylphenyl) porphine
    • Inchi: 1S/C48H38N4/c1-29-9-5-13-33(25-29)45-37-17-19-39(49-37)46(34-14-6-10-30(2)26-34)41-21-23-43(51-41)48(36-16-8-12-32(4)28-36)44-24-22-42(52-44)47(40-20-18-38(45)50-40)35-15-7-11-31(3)27-35/h5-28,49,52H,1-4H3/b45-37-,45-38-,46-39-,46-41-,47-40-,47-42-,48-43-,48-44-
    • InChI Key: VTJYAROBIDZWEY-PJEPRTEXSA-N
    • SMILES: N1C2C=CC1=C(C1C=CC=C(C)C=1)C1C=CC(=C(C3C=CC=C(C)C=3)C3=CC=C(C(C4C=CC=C(C)C=4)=C4C=CC(C=2C2C=CC=C(C)C=2)=N4)N3)N=1 |c:18,45,t:5,40|

Computed Properties

  • Exact Mass: 670.30964723g/mol
  • Monoisotopic Mass: 670.30964723g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 4
  • Complexity: 985
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.9
  • Topological Polar Surface Area: 57.4

meso-Tetra(3-methylphenyl) porphine Pricemore >>

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